5-Bromonicotinaldehyde
Cat. No. B046077
Key on ui cas rn:
113118-81-3
M. Wt: 186.01 g/mol
InChI Key: NGUVGKAEOFPLDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07153968B2
Procedure details
To a solution of 3,5-dibromopyridine (1.0 eq.) in Et2O (0.1M) at −78° C. was added n-BuLi (1.05 eq.). The mixture was stirred for 30 min at −78° C. then DMF (3.0 eq.) was added. The final mixture was warmed to rt, stirred for 3 h, quenched using saturated aqueous NH4Cl and extracted with EtOAc (2×). The combined organic extracts were washed with brine, dried over MgSO4, filtered and concentrated. Flash chromatography (Hex:EtOAc; 4:1) afforded the title compound as an oil.
[Compound]
Name
final mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Identifiers
|
REACTION_CXSMILES
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Br[C:2]1[CH:3]=[N:4][CH:5]=[C:6]([Br:8])[CH:7]=1.[Li]CCCC.CN([CH:17]=[O:18])C>CCOCC>[Br:8][C:6]1[CH:7]=[C:2]([CH:17]=[O:18])[CH:3]=[N:4][CH:5]=1
|
Inputs
Step One
|
Name
|
|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
BrC=1C=NC=C(C1)Br
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
[Li]CCCC
|
|
Name
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
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Smiles
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CCOCC
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
CN(C)C=O
|
Step Three
[Compound]
|
Name
|
final mixture
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
|
Smiles
|
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
-78 °C
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Stirring
|
Type
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CUSTOM
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Details
|
The mixture was stirred for 30 min at −78° C.
|
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
STIRRING
|
Type
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STIRRING
|
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Details
|
stirred for 3 h
|
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Duration
|
3 h
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CUSTOM
|
Type
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CUSTOM
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Details
|
quenched
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
extracted with EtOAc (2×)
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WASH
|
Type
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WASH
|
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Details
|
The combined organic extracts were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried over MgSO4
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated
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Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
